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Compound of Interest

Compound Name: Thioglycolic Acid n-Octyl Ester

Cat. No.: B1583976 Get Quote

Thioglycolic acid n-octyl ester (TGA-OE), also known as octyl mercaptoacetate or n-octyl

thioglycolate, is a specialized chemical compound that has carved a niche in diverse scientific

and industrial fields. With the CAS number 7664-80-4, this organic molecule is structurally

defined by a thioglycolic acid backbone esterified with an n-octyl alcohol chain.[1][2] This

unique architecture, combining a reactive thiol (-SH) group and a hydrophobic eight-carbon

chain, imparts a dual nature that is central to its functionality.[1] It is this combination of a

reactive mercaptan group and significant hydrophobic character that allows TGA-OE to serve

as a versatile agent in cosmetics, polymer chemistry, and biochemical research.[1][3] This

guide provides a comprehensive technical overview of TGA-OE, from its synthesis and

fundamental properties to its mechanisms of action and key applications, offering field-proven

insights for researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties
Understanding the fundamental characteristics of TGA-OE is paramount for its effective

application and safe handling. The molecule's identity is rooted in its specific arrangement of

carbon, hydrogen, oxygen, and sulfur atoms.[1]

Systematic Name: Octyl 2-sulfanylacetate[1] Synonyms: n-Octyl Thioglycolate, n-Octyl

Mercaptoacetate, Acetic acid, 2-mercapto-, octyl ester[2][4][5]

The key physicochemical properties of TGA-OE are summarized in the table below. Its nature

as a clear, colorless liquid with limited water solubility and good solubility in organic solvents is
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a direct consequence of its molecular structure—the polar thiol and ester groups balanced by

the non-polar octyl chain.[1][2]

Property Value References

Molecular Formula C₁₀H₂₀O₂S [1][4][6][7]

Molecular Weight 204.33 g/mol [1][4][6]

CAS Number 7664-80-4 [2][4]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Odor
Faint, fruity, or characteristic

mercaptan
[1][8]

Density ~0.97 g/cm³ [1]

Boiling Point
~124-125 °C (at reduced

pressure, 4 mmHg)
[1]

Flash Point ~145 °C

Solubility
Limited solubility in water;

soluble in organic solvents
[1][2]

Refractive Index ~1.459 [9]

Synthesis and Manufacturing
The industrial production of thioglycolic acid n-octyl ester primarily relies on well-established

esterification chemistry. The most prevalent method is the direct acid-catalyzed esterification of

thioglycolic acid with n-octanol.

Primary Synthesis Route: Acid-Catalyzed Esterification
This classical approach involves the reaction of thioglycolic acid and n-octanol, typically in the

presence of a strong acid catalyst like sulfuric acid or p-toluenesulfonic acid.[1] The reaction is

driven to completion by heating the mixture under reflux, often with the removal of water to shift

the equilibrium towards the product side, in accordance with Le Châtelier's principle. This
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method is the predominant industrial route due to its efficiency and reliance on readily available

starting materials.[1][10]
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Reactants

Process

Products & Purification

Thioglycolic Acid (HSCH₂COOH)

Mixing

n-Octanol (C₈H₁₇OH)

Acid Catalyst (e.g., H₂SO₄) Heating under Reflux

Water Removal

Drives Equilibrium

Crude TGA-OE Water (H₂O)

Purification (e.g., Distillation)

Pure Thioglycolic Acid n-Octyl Ester

Keratin Disulfide Bond
(-S-S-)

Thiol-Disulfide
Exchange

2x TGA-OE
(R-SH)

Reduced Keratin
(-SH HS-)Cleavage

Oxidized TGA-OE
(R-S-S-R)

Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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